Cas no 1638761-47-3 (6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid)

• Product Name: 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• CAS No: 1638761-47-3
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 5271556
• Update Time: 2026-03-09

6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 6-chloro-1-methyl-

• Inchi： 1S/C9H7ClN2O2/c1-12-6(9(13)14)4-5-2-3-7(10)11-8(5)12/h2-4H,1H3,(H,13,14)
• InChI Key： LZPCTBKAYNLLQC-UHFFFAOYSA-N
• SMILES： C12N(C)C(C(O)=O)=CC1=CC=C(Cl)N=2

Additional information on 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

Introduction to 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 1638761-47-3)

6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid, with the chemical formula C₉H₇ClN₂O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrrolopyridine class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The presence of a chloro substituent and a carboxylic acid group in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's unique structural framework, featuring a fused pyrrole and pyridine ring system, contributes to its remarkable pharmacological properties. Pyrrolopyridines are known for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. Specifically, 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has been explored for its potential in targeting neurological disorders, cancer, and infectious diseases. Its molecular structure allows for selective interactions with biological targets, which is a critical factor in the design of novel therapeutics.

Recent advancements in drug discovery have highlighted the importance of 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in developing compounds that inhibit kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention. The compound's ability to act as a scaffold for further derivatization has opened up new avenues for designing molecules with enhanced pharmacological profiles.

In addition to its role in kinase inhibition, 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has shown promise in the treatment of neurological disorders. Research indicates that pyrrolopyridine derivatives can modulate neurotransmitter systems, potentially offering benefits in conditions such as Alzheimer's disease and Parkinson's disease. The chloro and carboxylic acid functionalities provide sites for further chemical modification, allowing researchers to fine-tune the compound's properties for specific therapeutic applications. This flexibility makes it an invaluable tool in medicinal chemistry.

The synthesis of 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of appropriately substituted pyrrole and pyridine derivatives, followed by functional group transformations to introduce the chloro and carboxylic acid moieties. These synthetic routes underscore the compound's importance as a building block in pharmaceutical research.

One of the most compelling aspects of 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is its potential in drug repurposing. Existing drugs that share structural similarities with this compound have been successfully repurposed for new indications due to their overlapping pharmacological targets. This concept aligns with current trends in drug development, where identifying new uses for existing compounds can accelerate the time-to-market for novel therapies. The versatility of 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid makes it an attractive candidate for such efforts.

The compound's solubility and stability under various conditions also contribute to its practicality in pharmaceutical applications. These properties ensure that it can be easily formulated into different dosage forms and stored without significant degradation. This reliability is crucial for both preclinical studies and clinical trials, where consistent compound quality is essential for obtaining accurate results.

As research continues to uncover new biological activities of pyrrolopyridines, 6-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is poised to play an increasingly important role in drug discovery. Its unique structural features and synthetic accessibility make it a cornerstone of modern medicinal chemistry. By leveraging this compound as a starting point, scientists can develop innovative therapeutics that address unmet medical needs across various disease areas.